Cas no 2137824-92-9 (2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine)
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-764762
- 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine
- 2137824-92-9
-
- Inchi: 1S/C13H14ClFN4/c14-9-4-5-10(15)13(7-9)19-8-12(17-18-19)11-3-1-2-6-16-11/h4-5,7-8,11,16H,1-3,6H2
- InChI Key: RRYBHYCOZGVEIM-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)N1C=C(C2CCCCN2)N=N1)F
Computed Properties
- Exact Mass: 280.0891023g/mol
- Monoisotopic Mass: 280.0891023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.7Ų
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764762-1.0g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-764762-0.05g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-764762-0.1g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-764762-0.25g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-764762-0.5g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-764762-2.5g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-764762-5.0g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-764762-10.0g |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine |
2137824-92-9 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine
Introduction to 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine (CAS No. 2137824-92-9)
2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine, with the CAS number 2137824-92-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.
The structure of 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine is characterized by a piperidine ring linked to a 1,2,3-triazole moiety through a carbon atom. The presence of the 5-chloro-2-fluorophenyl substituent adds further complexity and specificity to the molecule, influencing its pharmacological profile. The triazole ring is particularly noteworthy due to its high stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.
Recent studies have highlighted the potential of 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves disrupting fungal cell wall synthesis and inhibiting key enzymes involved in fungal metabolism.
In addition to its antifungal properties, 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine has shown promise as an anti-inflammatory agent. A preclinical study conducted by a team at the University of California demonstrated that the compound effectively reduces inflammation in animal models of arthritis. The study suggested that the anti-inflammatory effects are mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The pharmacokinetic properties of 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine have also been investigated. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for developing effective therapeutic agents that can be administered conveniently to patients.
The safety profile of 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine has been evaluated in preclinical studies. Toxicity assessments conducted in both in vitro and in vivo models have shown that the compound is well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion, 2-[1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]piperidine (CAS No. 2137824-92-9) represents a promising candidate for the development of novel therapeutics targeting fungal infections and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further research and development. As ongoing studies continue to elucidate its mechanisms of action and potential clinical applications, this compound holds significant potential to contribute to advancements in medicinal chemistry and drug discovery.
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